N-Acetylleukotriene E4

• Molecular Formula: C25H39NO6S
• Molecular Weight: 481.6 g/mol
• InChI: InChI=1S/C25H39NO6S/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-23(22(28)16-15-18-24(29)30)33-19-21(25(31)32)26-20(2)27/h7-8,10-14,17,21-23,28H,3-6,9,15-16,18-19H2,1-2H3,(H,26,27)(H,29,30)(H,31,32)/b8-7-,11-10-,13-12+,17-14+/t21?,22-,23+/m0/s1
• InChIKey: BGGYAYMMFYBWEX-PJEAHERNSA-N

N-Acetylleukotriene E4 for Research Procurement: Species-Specific Cysteinyl Leukotriene Metabolite for In Vivo Metabolism and Diagnostic Biomarker Studies

N-Acetylleukotriene E4 (N-acetyl LTE4) is a cysteinyl leukotriene metabolite formed via N-acetylation of leukotriene E4 (LTE4) and represents a major biliary end-product in rats following leukotriene C4 (LTC4) administration [1]. It possesses a molecular weight of 481.65 g/mol and a CAS registry number of 80115-95-3, and is classified as a mercapturate pathway metabolite, serving as the species-characteristic index metabolite for systemic cysteinyl leukotriene production in the rat [2].

1

Species-specific in vivo tracer — biliary index metabolite for cysteinyl leukotriene production in rat models

2

Mercapturate pathway probe — distinct N-acetylation and omega-oxidation kinetics vs. LTE4

3

Analytical reference standard — supports HPLC and LC-MS/MS method development for hepatobiliary elimination studies

• [1] Orning, L. (1987). Omega-oxidation of cysteine-containing leukotrienes by rat-liver microsomes. Isolation and characterization of omega-hydroxy and omega-carboxy metabolites of leukotriene E4 and N-acetylleukotriene E4. European Journal of Biochemistry, 170(1-2), 77-85. View Source
• [2] Keppler, D. (1988). The Heinrich-Wieland Prize presentation. Metabolism and analysis of leukotrienes in vivo. Klinische Wochenschrift, 66(20), 997-1005. View Source

Why LTE4, LTC4, or LTD4 Cannot Substitute for N-Acetylleukotriene E4 in Specialized Research Applications

The cysteinyl leukotrienes LTC4, LTD4, and LTE4 exhibit markedly different metabolic fates, receptor activation profiles, and species-dependent elimination patterns. N-Acetyl LTE4 is not merely a less potent analog; it is a distinct chemical entity whose formation and quantitative recovery are essential for accurate in vivo leukotriene production measurements in rat models [1]. Its reduced omega-oxidation rate relative to LTE4 (6-fold lower) and its unique biliary excretion kinetics (37% recovery over 60 min vs. 52% for LTE4) render it a critical, non-substitutable tracer for hepatobiliary elimination studies [2][3].

N-Acetyl LTE4

LTC4 / LTD4 / LTE4

Metabolic pathway

Mercapturate N-acetylation end-product

Glutathione conjugate and dipeptidyl cleavage intermediates

Omega-oxidation rate

6-fold slower than LTE4; supports rate-limiting step dissection

Faster oxidation; kinetics profile may not transfer

Biliary elimination

Distinct enterohepatic processing with lower 60-min recovery

Higher recovery; elimination context may differ

• [1] Keppler, D. (1988). The Heinrich-Wieland Prize presentation. Metabolism and analysis of leukotrienes in vivo. Klinische Wochenschrift, 66(20), 997-1005. View Source
• [2] Orning, L. (1987). Omega-oxidation of cysteine-containing leukotrienes by rat-liver microsomes. Isolation and characterization of omega-hydroxy and omega-carboxy metabolites of leukotriene E4 and N-acetylleukotriene E4. European Journal of Biochemistry, 170(1-2), 77-85. View Source
• [3] Foster, A., Fitzsimmons, B., Rokach, J., & Letts, L. G. (1987). Metabolism and excretion of peptide leukotrienes in the anesthetized rat. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 921(3), 486-493. View Source

Quantitative Differential Evidence for N-Acetylleukotriene E4 vs. LTE4, LTC4, LTD4, and Other Lipid Mediators

N-Acetyl LTE4 Exhibits 2–5-Fold Lower Mesenteric Vasoconstrictor Potency than LTE4/LTD4, Enabling Selective Tracing Without Hemodynamic Interference

In conscious rat mesenteric vasoconstriction assays, N-acetyl LTE4 demonstrated a 2–5-fold lower potency compared to leukotriene D4 and leukotriene E4, while being 10-fold more potent than the thromboxane analog U-46619 and 1000-fold more potent than prostaglandin F2α [1]. This intermediate potency profile confirms that N-acetyl LTE4 retains sufficient biological activity for functional studies but is sufficiently attenuated to minimize confounding hemodynamic effects when used as a metabolic tracer.

Mesenteric vasoconstriction

Head-to-head

2–5-fold lower potency vs. LTD4 / LTE4

Supports tracer selection for reduced hemodynamic interference

Conscious rat model; intermediate potency confirmed

Evidence Dimension	Mesenteric Vasoconstriction Potency (Relative Potency)
Target Compound Data	1 (Reference Potency)
Comparator Or Baseline	LTD4 / LTE4: 2–5-fold more potent; U-46619: 10-fold less potent; PGF2α: 1000-fold less potent
Quantified Difference	2–5-fold lower potency vs. LTD4/LTE4
Conditions	Conscious freely moving rat model, mesenteric vessel constriction measurement

Why This Matters

Procurement of N-acetyl LTE4 rather than LTE4 or LTD4 is essential for researchers requiring a leukotriene tracer with reduced vasoactive interference while still measurable in functional assays.

• [1] Sirén, A.-L., Letts, G., & Feuerstein, G. (1988). N-Acetyl-leukotriene E4 is a potent constrictor of rat mesenteric vessels. European Journal of Pharmacology, 146(2-3), 331-335. View Source

N-Acetyl LTE4 Omega-Oxidation Rate is 6-Fold Lower than LTE4 in Rat Liver Microsomes, Facilitating Distinct Metabolic Fate Tracking

In rat liver microsomal incubations, N-acetyl LTE4 was transformed by omega-hydroxylase and omega-hydroxy dehydrogenase at a rate six times lower than that observed for leukotriene E4 [1]. This substantial kinetic difference permits N-acetyl LTE4 to serve as a slowly metabolized probe for dissecting the sequential steps of omega-oxidation and subsequent beta-oxidation in the mercapturate pathway.

Omega-oxidation rate

Head-to-head

6-fold lower than LTE4

Supports metabolic pathway dissection studies

Rat liver microsomes; NADPH-dependent assay

Evidence Dimension	Omega-Oxidation Rate (Relative)
Target Compound Data	1x (Rate for N-acetyl LTE4)
Comparator Or Baseline	Leukotriene E4 (LTE4): 6x higher rate
Quantified Difference	6-fold lower transformation rate for N-acetyl LTE4
Conditions	Rat liver microsomes, NADPH and O2 dependent omega-hydroxylase assay

Why This Matters

Researchers investigating the kinetics and enzymology of leukotriene inactivation should select N-acetyl LTE4 to study the slower, rate-limiting steps of omega-oxidation and N-acetylation.

• [1] Orning, L. (1987). Omega-oxidation of cysteine-containing leukotrienes by rat-liver microsomes. Isolation and characterization of omega-hydroxy and omega-carboxy metabolites of leukotriene E4 and N-acetylleukotriene E4. European Journal of Biochemistry, 170(1-2), 77-85. View Source

N-Acetyl LTE4 Biliary Recovery (37%) is Significantly Lower than LTC4 (69%) and LTE4 (52%) in Anesthetized Rat

Following intravenous administration of tritiated compounds in anesthetized rats, the 60-minute biliary recovery of radioactivity was 37 ± 4.6% for N-acetyl[3H]LTE4, compared to 52 ± 1.5% for [3H]LTE4, 62 ± 7.5% for [3H]LTD4, and 69 ± 1.6% for [3H]LTC4 [1]. This quantifiably lower recovery indicates that N-acetyl LTE4 undergoes distinct enterohepatic processing or alternative elimination routes.

Biliary recovery (60 min)

Head-to-head

37 ± 4.6% vs. 52–69% (LTE4–LTC4)

Supports biliary elimination model interpretation

Anesthetized rat; tritiated compound IV bolus

Evidence Dimension	Biliary Recovery of Radioactivity (60 min, % of injected dose)
Target Compound Data	37 ± 4.6% (n=5)
Comparator Or Baseline	LTC4: 69 ± 1.6% (n=6); LTD4: 62 ± 7.5% (n=4); LTE4: 52 ± 1.5% (n=4)
Quantified Difference	15–32 percentage points lower recovery for N-acetyl LTE4
Conditions	Anesthetized rat, intravenous bolus of ~2 × 10−11 mol/kg tritiated compound

Why This Matters

Procurement of N-acetyl LTE4 is necessary for accurate measurement of cysteinyl leukotriene elimination via the mercapturate pathway in rat models, as its biliary recovery profile is distinct from its precursors.

• [1] Foster, A., Fitzsimmons, B., Rokach, J., & Letts, L. G. (1987). Metabolism and excretion of peptide leukotrienes in the anesthetized rat. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 921(3), 486-493. View Source

N-Acetyl LTE4 Urinary Excretion in Healthy Humans (1.5 nmol/mol Creatinine) is 8-Fold Lower than LTE4 (12 nmol/mol Creatinine)

In healthy human subjects, urinary excretion of N-acetyl LTE4 averages 1.5 nmol/mol creatinine, which is considerably less than the 12 nmol/mol creatinine observed for LTE4 . This 8-fold difference reflects the minor role of the N-acetylation pathway in human leukotriene elimination and underscores the species-specificity of this metabolite.

Human urinary excretion

Data to verify

8-fold lower than LTE4 (1.5 vs. 12 nmol/mol Cr)

Supports species-specificity context for human studies

Cross-study comparison; source-specific review needed

Evidence Dimension	Urinary Excretion (nmol/mol creatinine)
Target Compound Data	1.5 nmol/mol creatinine
Comparator Or Baseline	Leukotriene E4 (LTE4): 12 nmol/mol creatinine
Quantified Difference	8-fold lower (12 / 1.5 = 8-fold difference)
Conditions	Healthy human subjects, urinary metabolite quantification

Why This Matters

For human biomarker studies, the low basal excretion of N-acetyl LTE4 makes it a less abundant but potentially more specific indicator of peroxisomal dysfunction when compared to LTE4.

N-Acetyl LTE4 Excretion Increases >10-Fold in Peroxisome Deficiency Disorders, Providing Diagnostic Differentiation from Healthy Controls

In patients with peroxisome deficiency disorders, urinary excretion of N-acetyl LTE4 (as well as LTE4) was increased more than 10-fold relative to creatinine when compared to age- and sex-matched healthy infant controls [1]. This pronounced elevation, coupled with the absence of detectable omega-carboxy-tetranor-LTE3, demonstrates the compound's value as a diagnostic biomarker for impaired peroxisomal beta-oxidation.

Peroxisome disorders

Class-level

>10-fold elevation vs. healthy controls

Supports biomarker research context for peroxisomal dysfunction

Infant urine; GC-MS and RIA quantification

Evidence Dimension	Urinary Excretion (Fold-Change vs. Control)
Target Compound Data	>10-fold increase in patients
Comparator Or Baseline	Healthy infant controls (baseline not specified; relative increase reported)
Quantified Difference	>10-fold elevation in disease state
Conditions	Urine from patients with biochemically established peroxisome deficiency disorders, quantified by GC-MS and RIA

Why This Matters

Procurement of N-acetyl LTE4 as an analytical standard is essential for clinical laboratories developing or validating LC-MS/MS methods for peroxisomal disorder diagnosis.

• [1] Mayatepek, E., Lehmann, W. D., Fauler, J., Tsikas, D., Frölich, J. C., Schutgens, R. B., Wanders, R. J., & Keppler, D. (1993). Impaired degradation of leukotrienes in patients with peroxisome deficiency disorders. Journal of Clinical Investigation, 91(3), 881-888. View Source

N-Acetyl LTE4 Demonstrates Equal Potency to LTE4 in Guinea Pig Lung Parenchyma, a Key Differentiator from Reduced Vascular Activity

In the guinea pig lung parenchyma assay, N-acetyl LTE4 is reported to be equiactive with LTE4 . This contrasts sharply with its 2–5-fold reduced potency in mesenteric vasoconstriction assays, suggesting tissue-specific differences in receptor coupling or metabolism that may be exploited for selective pulmonary research.

Lung parenchyma activity

Data to verify

Equiactive with LTE4

Supports tissue-selective pharmacology interpretation

Guinea pig isolated strip assay; source-specific review needed

Evidence Dimension	Contractile Activity in Lung Parenchyma
Target Compound Data	Equal potency to LTE4
Comparator Or Baseline	Leukotriene E4 (LTE4)
Quantified Difference	No significant difference (equiactive)
Conditions	Guinea pig isolated lung parenchyma strip assay

Why This Matters

Researchers investigating cysteinyl leukotriene receptor pharmacology in airway tissues should consider N-acetyl LTE4 as a metabolically stable alternative that maintains full pulmonary activity while exhibiting attenuated systemic vascular effects.

Recommended Research Applications for N-Acetylleukotriene E4 Based on Verified Differential Evidence

In Vivo Rat Model Tracing of Hepatobiliary Leukotriene Elimination

N-Acetyl LTE4 serves as the definitive index metabolite for quantifying systemic cysteinyl leukotriene production in the rat [1]. Its unique 37% biliary recovery over 60 min and distinct omega-oxidation kinetics (6-fold slower than LTE4) make it the required analytical standard for HPLC-based metabolite profiling in bile and for studying enterohepatic circulation [2][3]. Researchers should procure high-purity (>98%) N-acetyl LTE4 to ensure accurate co-chromatography with endogenous metabolites in complex biological matrices.

Diagnostic Biomarker Development for Peroxisomal Disorders

The >10-fold elevation of urinary N-acetyl LTE4 in peroxisome deficiency disorders, combined with the absence of downstream beta-oxidation products, establishes this metabolite as a key biomarker for impaired peroxisomal function [4]. Clinical research laboratories developing LC-MS/MS diagnostic panels require certified N-acetyl LTE4 reference material for method validation and quantitative calibration, as the compound's low basal human excretion (1.5 nmol/mol creatinine) demands high analytical sensitivity .

Comparative Enzymology of Leukotriene Omega-Hydroxylation and N-Acetylation

The 6-fold reduced omega-oxidation rate of N-acetyl LTE4 relative to LTE4 in rat liver microsomes provides a valuable kinetic tool for studying the sequential enzymatic steps of leukotriene inactivation [5]. Investigators can use N-acetyl LTE4 to probe the substrate specificity of leukotriene E omega-hydroxylase and to examine the effects of halothane or other xenobiotics on this metabolic pathway, as evidenced by the 50% reduction in omega-hydroxy metabolite formation following halothane exposure [6].

Tissue-Selective Cysteinyl Leukotriene Receptor Pharmacology in Pulmonary Models

Because N-acetyl LTE4 retains full contractile activity in guinea pig lung parenchyma while exhibiting 2–5-fold reduced vasoconstrictor potency in mesenteric vessels, it is an ideal tool for dissecting tissue-specific CysLT receptor signaling [7]. Procurement of N-acetyl LTE4 enables researchers to study pulmonary leukotriene responses with minimal confounding cardiovascular effects, facilitating the development of airway-selective receptor antagonists or the investigation of receptor reserve in different vascular beds.

Application

Selection Property

Validation Focus

Rat hepatobiliary leukotriene elimination studies

Species-characteristic biliary index metabolite

Biliary recovery and HPLC co-chromatography in complex matrices

Peroxisomal disorder biomarker research

Elevated excretion in peroxisome deficiency context

LC-MS/MS method validation and quantitative calibration

Comparative leukotriene enzymology

Slow omega-oxidation substrate for kinetic studies

Substrate specificity and xenobiotic effects on metabolic pathway

Tissue-selective CysLT receptor pharmacology

Full pulmonary activity with attenuated vascular potency

Airway-selective receptor signaling and receptor reserve studies

• [1] Keppler, D. (1988). The Heinrich-Wieland Prize presentation. Metabolism and analysis of leukotrienes in vivo. Klinische Wochenschrift, 66(20), 997-1005. View Source
• [2] Foster, A., Fitzsimmons, B., Rokach, J., & Letts, L. G. (1987). Metabolism and excretion of peptide leukotrienes in the anesthetized rat. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 921(3), 486-493. View Source
• [3] Orning, L. (1987). Omega-oxidation of cysteine-containing leukotrienes by rat-liver microsomes. Isolation and characterization of omega-hydroxy and omega-carboxy metabolites of leukotriene E4 and N-acetylleukotriene E4. European Journal of Biochemistry, 170(1-2), 77-85. View Source
• [4] Mayatepek, E., Lehmann, W. D., Fauler, J., Tsikas, D., Frölich, J. C., Schutgens, R. B., Wanders, R. J., & Keppler, D. (1993). Impaired degradation of leukotrienes in patients with peroxisome deficiency disorders. Journal of Clinical Investigation, 91(3), 881-888. View Source
• [5] Orning, L. (1987). Omega-oxidation of cysteine-containing leukotrienes by rat-liver microsomes. Isolation and characterization of omega-hydroxy and omega-carboxy metabolites of leukotriene E4 and N-acetylleukotriene E4. European Journal of Biochemistry, 170(1-2), 77-85. View Source
• [6] Gut, J., & Huwyler, J. (1994). Halothane metabolism: Impairment of hepatic leukotriene ω-oxidation in rats. European Journal of Biochemistry, 219(1-2), 287-295. View Source
• [7] Sirén, A.-L., Letts, G., & Feuerstein, G. (1988). N-Acetyl-leukotriene E4 is a potent constrictor of rat mesenteric vessels. European Journal of Pharmacology, 146(2-3), 331-335. View Source